N-(2-fluorobenzyl)-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(3-fluoro-2-methylphenyl)-N-[(2-fluorophenyl)methyl]-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C18H16F2N4O/c1-11-14(19)8-5-9-16(11)24-12(2)17(22-23-24)18(25)21-10-13-6-3-4-7-15(13)20/h3-9H,10H2,1-2H3,(H,21,25)
• InChI Key: CNBDPOLPTGYISE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)N2C(=C(N=N2)C(=O)NCC3=CC=CC=C3F)C
• Molecular Formula: C18H16F2N4O
• Molecular Weight: 342.3 g/mol

Description

N-(2-fluorobenzyl)-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C18H16F2N4O and its molecular weight is 342.35. The purity is usually 95%.
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Scientific Research Applications

Mass Spectrometric Differentiation

Mass spectrometric techniques have been developed for the differentiation of structural isomers of cannabimimetic compounds, including halogen positional isomers. This method aids in forensic analysis by identifying differences in the abundance of product ions, crucial for distinguishing compounds with subtle structural differences (Murakami et al., 2016).

Synthesis and Antitumor Activity

Compounds with structural similarities have been synthesized and evaluated for their antitumor activities. For instance, the synthesis and crystal structure determination of certain derivatives have shown inhibition of cancer cell proliferation, highlighting their potential in cancer research (Hao et al., 2017).

Intermolecular Interactions in Derivatives

The synthesis, characterization, and analysis of biologically active derivatives of 1,2,4-triazoles, including studies on crystal structure and theoretical analysis, have provided insights into their molecular interactions. These studies are important for understanding the properties and potential applications of these compounds in biological systems (Shukla et al., 2014).

CB1/CB2 Receptor Agonists

Research into the pharmacological properties of carboxamide-type synthetic cannabinoids has been conducted to understand their potential as CB1 and CB2 receptor agonists. Such studies contribute to the field of neuroscience and pharmacology by elucidating the effects of synthetic cannabinoids on the human body (Doi et al., 2017).

Catalyst- and Solvent-Free Synthesis

Innovations in the synthesis of related compounds, such as the catalyst- and solvent-free preparation of benzamide derivatives using microwave-assisted techniques, demonstrate advances in green chemistry and sustainable chemical synthesis methods (Moreno-Fuquen et al., 2019).